2-[(3-acetyl-2,4,6-trimethylbenzyl)thio]-N-phenylacetamide

• IUPAC Name: 2-[(3-acetyl-2,4,6-trimethylphenyl)methylsulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C20H23NO2S/c1-13-10-14(2)20(16(4)22)15(3)18(13)11-24-12-19(23)21-17-8-6-5-7-9-17/h5-10H,11-12H2,1-4H3,(H,21,23)
• InChI Key: OGETUGGKKWFDRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1CSCC(=O)NC2=CC=CC=C2)C)C(=O)C)C
• Molecular Formula: C20H23NO2S
• Molecular Weight: 341.5 g/mol

Description

2-[(3-acetyl-2,4,6-trimethylbenzyl)thio]-N-phenylacetamide, also known as ATB-346, is a novel drug that has been developed for the treatment of inflammation and pain. It is a prodrug of a nonsteroidal anti-inflammatory drug (NSAID) and has been designed to reduce the side effects associated with traditional NSAIDs.

Mechanism of Action

2-[(3-acetyl-2,4,6-trimethylbenzyl)thio]-N-phenylacetamide is a prodrug of a selective cyclooxygenase-2 (COX-2) inhibitor. The drug is designed to selectively target COX-2, which is responsible for the production of prostaglandins that cause inflammation and pain. By selectively inhibiting COX-2, 2-[(3-acetyl-2,4,6-trimethylbenzyl)thio]-N-phenylacetamide reduces inflammation and pain without affecting the production of prostaglandins that are important for normal physiological functions.
Biochemical and Physiological Effects:
2-[(3-acetyl-2,4,6-trimethylbenzyl)thio]-N-phenylacetamide has been shown to be effective in reducing inflammation and pain in animal models of arthritis and inflammation. The drug has also been shown to have a favorable safety profile with minimal gastrointestinal side effects. 2-[(3-acetyl-2,4,6-trimethylbenzyl)thio]-N-phenylacetamide has been shown to be metabolized into the active drug selectively in inflamed tissue, leading to a localized effect and reducing the risk of systemic side effects.

Advantages and Limitations for Lab Experiments

2-[(3-acetyl-2,4,6-trimethylbenzyl)thio]-N-phenylacetamide has several advantages for laboratory experiments. The drug has been extensively studied in animal models of inflammation and arthritis, making it a well-established model for studying the mechanisms of inflammation and pain. The drug has also been shown to have a favorable safety profile, reducing the risk of adverse effects in animal models. However, the drug's effectiveness may vary depending on the animal model and the type of inflammation being studied.

Future Directions

There are several future directions for research on 2-[(3-acetyl-2,4,6-trimethylbenzyl)thio]-N-phenylacetamide. One area of interest is the drug's potential use in the treatment of other inflammatory conditions such as inflammatory bowel disease and multiple sclerosis. Another area of interest is the drug's potential use in combination with other anti-inflammatory drugs to enhance its effectiveness. Finally, further studies are needed to explore the drug's safety and efficacy in human clinical trials.

Synthesis Methods

The synthesis of 2-[(3-acetyl-2,4,6-trimethylbenzyl)thio]-N-phenylacetamide involves the reaction of 2,4,6-trimethylbenzyl chloride with thiourea to form the intermediate 2,4,6-trimethylbenzylthiourea. This intermediate is then reacted with acetic anhydride to form the acetylated intermediate. Finally, this intermediate is reacted with N-phenylacetyl chloride to form 2-[(3-acetyl-2,4,6-trimethylbenzyl)thio]-N-phenylacetamide.

Scientific Research Applications

2-[(3-acetyl-2,4,6-trimethylbenzyl)thio]-N-phenylacetamide has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to be effective in reducing inflammation and pain in animal models of arthritis and inflammation. The drug has also been studied for its potential use in the treatment of other inflammatory conditions such as inflammatory bowel disease and multiple sclerosis.